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Abstract

Disodium Oleoyl Glutamate is an anionic surfactant belonging to the acyl glutamate family, a
class of mild, biodegradable surfactants derived from amino acids. This technical guide
provides a comprehensive overview of the chemical and physical properties of Disodium
Oleoyl Glutamate, including its synthesis, and key performance characteristics such as
solubility, surface activity, and critical micelle concentration (CMC). Detailed experimental
protocols for the characterization of these properties are provided. The potential applications of
Disodium Oleoyl Glutamate in pharmaceutical formulations and drug delivery systems are
also discussed, highlighting its role as a gentle and effective excipient.

Chemical Properties

Disodium Oleoyl Glutamate is the disodium salt of N-oleoyl-L-glutamic acid. It consists of a
hydrophilic head group derived from glutamic acid, an amino acid, and a hydrophobic talil
derived from oleic acid, a monounsaturated fatty acid. This amphiphilic structure is responsible
for its surface-active properties.

Table 1: Chemical Identification of Disodium Oleoyl Glutamate
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Property Value

Disodium (2S)-2-(octadec-9-

enoylamino)pentanedioate

Chemical Name

INCI Name Disodium Oleoyl Glutamate

Not explicitly assigned, often included under

CAS Number )
broader acyl glutamate categories.

Molecular Formula C23H39NNaz20s

Molecular Weight 467.54 g/mol (calculated)

Chemical Structure:

The chemical structure of Disodium Oleoyl Glutamate consists of the glutamic acid backbone
with its two carboxylic acid groups in their salt form (disodium), and the oleoyl group attached
to the amine group of the glutamic acid via an amide bond.

Physical Properties

The physical properties of Disodium Oleoyl Glutamate are largely influenced by its long,
unsaturated oleoyl chain and the presence of two carboxylate groups in its hydrophilic head.
These properties are critical for its function in various applications.

Table 2: Physical Properties of Disodium Oleoyl Glutamate
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Property Value

Expected to be a white to off-white powder or
Appearance .

solid.
Solubility Expected to be soluble in water.[1]

Expected to significantly reduce the surface

Surface Tension ]
tension of water.

- ) ) Expected to have a low CMC, indicating high
Critical Micelle Concentration (CMC) o
surface activity.[1]

Expected to be in the range typical for oil-in-
HLB Value -~
water emulsifiers.

K The glutamic acid head group has two pKa
a
P values, approximately 2.1 and 4.5.[2]

Note: Specific quantitative values for surface tension and CMC of pure Disodium Oleoyl
Glutamate are not readily available in the public domain and would require experimental
determination. The values are expected to be comparable to other long-chain acyl glutamates.

Synthesis

Disodium Oleoyl Glutamate is typically synthesized via the Schotten-Baumann reaction. This
process involves the acylation of the amino group of L-glutamic acid with oleoyl chloride in an
aqueous alkaline solution.

A general synthesis protocol is as follows:

o L-glutamic acid is dissolved in an aqueous solution of sodium hydroxide to form disodium

glutamate.

e The solution is cooled, and oleoyl chloride is slowly added while maintaining the pH of the
reaction mixture with the addition of more sodium hydroxide solution.

e The reaction is stirred until completion, typically monitored by the disappearance of the

oleoyl chloride.
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e The final product, Disodium Oleoyl Glutamate, can be isolated by precipitation or other

purification methods.

Reactants
Oleoyl Chloride
Reaction Vessel
Product
Aqueous NaOH Schotten—Baumgnn Reaction Disodium Oleoyl Glutamate
(Acylation)

L-Glutamic Acid

Click to download full resolution via product page
Figure 1. Synthesis workflow for Disodium Oleoyl Glutamate.

Experimental Protocols

The following are detailed methodologies for characterizing the key properties of Disodium
Oleoyl Glutamate.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)

Principle: The surface tension of a surfactant solution decreases as the concentration of the
surfactant increases, up to the point of the Critical Micelle Concentration (CMC). Above the
CMC, the surface tension remains relatively constant as surfactant molecules aggregate to
form micelles in the bulk solution. Tensiometry is the standard method for these measurements.

Apparatus:

o Tensiometer (Du Nouy ring or Wilhelmy plate method)
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» Precision balance

e Volumetric flasks

o Magnetic stirrer and stir bars
Procedure:

e Prepare a stock solution of Disodium Oleoyl Glutamate in deionized water of a known high
concentration.

» Create a series of dilutions from the stock solution to obtain a range of concentrations.
o Calibrate the tensiometer according to the manufacturer's instructions.

o Measure the surface tension of each dilution, starting from the lowest concentration.

» Record the surface tension value for each concentration.

e Plot the surface tension as a function of the logarithm of the surfactant concentration.

o The CMC is determined as the concentration at the point of intersection of the two linear
portions of the graph.
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Figure 2. Workflow for CMC determination.

Solubility Assessment

Principle: The solubility of Disodium Oleoyl Glutamate in various solvents can be determined

by preparing saturated solutions and quantifying the amount of dissolved solute.

Apparatus:

Analytical balance
Thermostatically controlled shaker or water bath
Centrifuge

Spectrophotometer or HPLC system for quantification
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Procedure:

e Add an excess amount of Disodium Oleoyl Glutamate to a known volume of the solvent
(e.g., water, ethanol) in a sealed container.

o Equilibrate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours)
with continuous agitation to ensure saturation.

o Centrifuge the saturated solution to separate the undissolved solid.
o Carefully withdraw a known volume of the supernatant.

 Dilute the supernatant to a suitable concentration and quantify the amount of dissolved
Disodium Oleoyl Glutamate using a suitable analytical technique (e.g., UV-Vis
spectroscopy if a chromophore is present or can be derivatized, or HPLC).

o Calculate the solubility in terms of mass per unit volume (e.g., g/L or mg/mL).

Applications in Drug Development

Due to its mildness, biodegradability, and excellent surfactant properties, Disodium Oleoyl
Glutamate is a promising excipient in pharmaceutical formulations.[1]

» Emulsifier: Its ability to lower interfacial tension makes it an effective emulsifier for creating
stable oil-in-water emulsions for topical and parenteral drug delivery systems.

e Solubilizing Agent: It can be used to increase the solubility of poorly water-soluble active
pharmaceutical ingredients (APIs), thereby enhancing their bioavailability.

o Wetting Agent: In solid dosage forms, it can act as a wetting agent to facilitate the dissolution

of the drug.

» Gentle Cleansing Agent: In medicated cleansers and shampoos, it provides a gentle
cleansing action, which is beneficial for sensitive skin conditions.

The use of amino acid-based surfactants like Disodium Oleoyl Glutamate is in line with the
growing demand for biocompatible and sustainable excipients in the pharmaceutical industry.
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Signaling Pathways

As a surfactant, the primary mechanism of action of Disodium Oleoyl Glutamate in
formulations is based on its physical and chemical properties at interfaces, rather than
interaction with specific biological signaling pathways. Its role in drug delivery is to facilitate the
transport of active ingredients to their site of action by improving the physical characteristics of
the formulation. There is no current evidence to suggest that Disodium Oleoyl Glutamate
directly modulates specific cellular signaling pathways in the manner of a pharmacologically
active molecule.

Conclusion

Disodium Oleoyl Glutamate is a versatile and promising amino acid-based surfactant with a
favorable safety and environmental profile. Its chemical and physical properties make it a
valuable excipient for a wide range of pharmaceutical applications, particularly in formulations
requiring mildness and effective surface activity. The experimental protocols outlined in this
guide provide a framework for the comprehensive characterization of this and similar
surfactants for research and development purposes. Further investigation into its specific
performance in various drug delivery systems is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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